2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride

• IUPAC Name: 2-[3-(benzylamino)propylamino]ethanol;dihydrochloride
• InChI: InChI=1S/C12H20N2O.2ClH/c15-10-9-13-7-4-8-14-11-12-5-2-1-3-6-12;;/h1-3,5-6,13-15H,4,7-11H2;2*1H
• InChI Key: DNSTUEIPHQWFGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCCCNCCO.Cl.Cl
• Molecular Formula: C12H22Cl2N2O
• Molecular Weight: 281.22 g/mol

Description

2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride, also known as BAPTA-EDA, is a chemical compound that has gained significant attention in scientific research due to its ability to chelate calcium ions. This molecule is a derivative of the well-known calcium chelator BAPTA, with the addition of an ethylenediamine spacer arm. BAPTA-EDA is widely used in various fields of research, including neuroscience, cell biology, and biochemistry, due to its unique properties and applications.

Mechanism of Action

2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride binds to calcium ions through its chelating properties. The ethylenediamine spacer arm of 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride allows for increased flexibility and mobility, enabling it to bind to calcium ions in a variety of biological contexts. Once bound, 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride can prevent calcium-dependent processes from occurring, allowing researchers to study the effects of calcium signaling in various biological systems.
Biochemical and Physiological Effects:
2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride has been shown to have a range of biochemical and physiological effects, including the inhibition of calcium-dependent processes such as muscle contraction, neurotransmitter release, and gene expression. Additionally, 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride has been shown to have neuroprotective effects, protecting neurons from calcium-induced damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride in lab experiments is its ability to selectively and reversibly bind calcium ions. This allows for precise control over calcium signaling in various biological systems. Additionally, 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride is relatively easy to use and is widely available. However, one limitation of 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride is its potential toxicity, which can affect biological systems and lead to inaccurate results.

Future Directions

There are many potential future directions for research involving 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride. One area of interest is the development of new derivatives of 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride with improved properties, such as increased selectivity and reduced toxicity. Additionally, researchers are interested in studying the role of calcium signaling in various disease states, such as Alzheimer's disease and Parkinson's disease, and the potential therapeutic applications of 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride in these contexts. Overall, 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride is a versatile and valuable tool for studying calcium signaling in various biological systems and has many potential applications in scientific research.

Scientific Research Applications

2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride is widely used in scientific research due to its ability to chelate calcium ions. Calcium is a crucial signaling molecule in various biological processes, including muscle contraction, neurotransmitter release, and gene expression. 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride can be used to selectively and reversibly bind calcium ions, allowing researchers to study the role of calcium in various biological processes.